Cas no 187731-65-3 ((2-Amino-4-methoxyphenyl)methanol)

• Product Name: (2-Amino-4-methoxyphenyl)methanol
• CAS No: 187731-65-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD08275454
• CID: 115106
• PubChem ID: 45090899
• Update Time: 2025-06-14

(2-Amino-4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-methoxyphenyl)methanol
• 2-amino-4-methoxybenzyl alcohol
• Benzenemethanol, 2-amino-4-methoxy-
• Benzenemethanol,2-amino-4-methoxy
• 2-Amino-4-methoxybenzenemethanol
• Benzenemethanol, 2-amino-4-methoxy- (9CI)
• AIRVVOQVTLZCFV-UHFFFAOYSA-N
• 2-Amino-4-methoxy-benzenemethanol
• (2-Amino-4-methoxy-phenyl)-methanol
• SY129173
• AK150620
• FT-0724933
• J-507867
• AKOS006287443
• 187731-65-3
• SCHEMBL706675
• DTXSID30666719
• CS-0150495
• MFCD08275454
• AS-47711
• F15701
• DB-260713

• MDL： MFCD08275454
• Inchi： 1S/C8H11NO2/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4,10H,5,9H2,1H3
• InChI Key： AIRVVOQVTLZCFV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CO)=C(C=1)N

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• XLogP3: 0.9

Experimental Properties

• Density: 1.182±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 55.48000
• LogP: 1.35090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (2-Amino-4-methoxyphenyl)methanol

Comprehensive Overview of (2-Amino-4-methoxyphenyl)methanol (CAS No. 187731-65-3): Properties, Applications, and Industry Insights

(2-Amino-4-methoxyphenyl)methanol, identified by its CAS number 187731-65-3, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This aromatic amino alcohol features a methoxy group at the 4-position and an amino group at the 2-position of the phenyl ring, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₈H₁₁NO₂, and structural uniqueness have positioned it as a valuable building block in drug discovery and material science.

Recent trends highlight growing interest in amino alcohols like (2-Amino-4-methoxyphenyl)methanol due to their role in developing kinase inhibitors and GPCR-targeted therapies. Researchers frequently search for "CAS 187731-65-3 solubility" or "synthetic routes for 2-amino-4-methoxyphenyl derivatives," reflecting demand for practical data. The compound's methoxyphenyl moiety is particularly scrutinized for its electron-donating effects, which influence reactivity in palladium-catalyzed cross-coupling reactions—a hot topic in green chemistry forums.

From a commercial perspective, suppliers often optimize listings with keywords such as "high-purity (2-Amino-4-methoxyphenyl)methanol supplier" or "187731-65-3 batch analysis." Analytical methods like HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are critical for quality control, addressing user queries about "CAS 187731-65-3 characterization techniques." The compound typically appears as off-white crystalline powder with reported melting points between 98-102°C, though polymorph studies remain an active research area.

In pharmaceutical contexts, this compound's amino methanol functionality enables its use as a precursor for heterocyclic systems. Patent analyses reveal applications in preparing benzoxazole scaffolds—a structural motif prevalent in antimicrobial and anti-inflammatory agents. Sustainability-focused queries like "biocatalytic synthesis of 2-amino-4-methoxyphenyl derivatives" align with industry shifts toward enzymatic routes, reducing reliance on traditional halogenated solvents.

Storage recommendations for CAS 187731-65-3 emphasize protection from light and moisture, with stability data showing decomposition above 200°C. Safety Data Sheets (SDS) highlight standard organic compound handling protocols, though it's not classified under hazardous categories. The compound's logP value (estimated at 0.85) makes it moderately hydrophilic, a property frequently investigated in structure-activity relationship (SAR) studies for CNS drugs.

Emerging applications include organic electronics, where researchers explore its methoxy-phenyl unit as a hole-transporting component in OLED materials. This connects to trending searches about "aromatic amino alcohols in optoelectronics." Regulatory databases show no significant restrictions, facilitating global research collaboration. However, thorough analytical documentation remains essential, as evidenced by journal requirements for NMR and HRMS characterization when publishing synthetic protocols involving this intermediate.

Market intelligence indicates steady demand growth for (2-Amino-4-methoxyphenyl)methanol, particularly from contract research organizations (CROs) specializing in fragment-based drug design. The compound's balanced polarity and functional group diversity make it attractive for combinatorial chemistry libraries. Technical discussions often focus on "selective protection of 2-amino-4-methoxyphenyl groups"—a key challenge in multi-step syntheses where competing reactivity must be controlled.

Environmental fate studies suggest moderate biodegradability for this compound, with hydrolysis unlikely under physiological pH conditions. These characteristics respond to increasing queries about "green metrics for amino alcohol synthesis." Computational chemistry approaches, including DFT calculations of its molecular electrostatic potential, provide additional insights for researchers optimizing reaction conditions.

In summary, (2-Amino-4-methoxyphenyl)methanol (187731-65-3) represents a strategically important chemical building block with multidisciplinary relevance. Its evolving applications reflect broader trends in medicinal chemistry and materials science, while quality control considerations address industry needs for reproducible synthetic intermediates. Continued research will likely expand its utility in cutting-edge therapeutic and technological developments.